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Compound of Interest

Compound Name:
2,2,3,3,3-Pentafluoropropylamine

hydrochloride

Cat. No.: B049298 Get Quote

An in-depth analysis of the safety data for 2,2,3,3,3-Pentafluoropropylamine hydrochloride
reveals critical information for researchers, scientists, and drug development professionals.

This technical guide consolidates the available safety data, presents it in a structured format,

and outlines the logical framework for handling and safety assessment.

Safety Data Summary
A comprehensive review of the Safety Data Sheet (SDS) for 2,2,3,3,3-
Pentafluoropropylamine hydrochloride provides the following key quantitative and

qualitative data points.
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Hazard Identification Data

GHS Pictogram Corrosion

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P310: Immediately call a

POISON CENTER or doctor/physician.

Physical and Chemical Properties Data

Molecular Formula C3H5F5N·HCl

Molecular Weight 185.53 g/mol

Logical Workflow for Safety Handling and
Assessment
The following diagram illustrates the logical workflow for the safe handling and risk assessment

of 2,2,3,3,3-Pentafluoropropylamine hydrochloride in a laboratory setting. This workflow is

derived from the standard precautionary measures outlined in the safety data sheet.
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Figure 1: Logical workflow for safe handling of 2,2,3,3,3-Pentafluoropropylamine
hydrochloride.

Experimental Protocols
While the Safety Data Sheet does not provide detailed experimental protocols for research

applications, it mandates specific procedures for safety and handling. The following represents

a generalized protocol for the safe handling of this compound during experimental use, based

on the information available in the SDS.

Objective: To safely handle 2,2,3,3,3-Pentafluoropropylamine hydrochloride during

weighing, dissolution, and addition to a reaction mixture.

Materials:

2,2,3,3,3-Pentafluoropropylamine hydrochloride

Appropriate solvent

Chemical fume hood

Analytical balance

Spatula

Weighing paper or boat

Glassware (beaker, flask, etc.)

Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Chemical splash goggles

Face shield

Lab coat
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Procedure:

Preparation: 1.1. Don all required PPE before entering the laboratory. 1.2. Ensure the

chemical fume hood is operational and has adequate airflow. 1.3. Assemble all necessary

equipment and glassware within the fume hood.

Weighing: 2.1. Place a weighing paper or boat on the analytical balance and tare. 2.2.

Carefully transfer the required amount of 2,2,3,3,3-Pentafluoropropylamine hydrochloride
onto the weighing paper using a clean spatula. 2.3. Record the exact weight.

Dissolution: 3.1. Place the weighing paper with the compound into the desired glassware

(e.g., beaker). 3.2. Add the appropriate solvent to the glassware to dissolve the compound.

3.3. Stir the mixture gently if necessary to ensure complete dissolution.

Addition to Reaction: 4.1. Slowly and carefully add the solution of 2,2,3,3,3-
Pentafluoropropylamine hydrochloride to the reaction vessel.

Decontamination and Waste Disposal: 5.1. Clean all contaminated glassware and equipment

according to standard laboratory procedures for corrosive materials. 5.2. Dispose of all

waste, including contaminated PPE, in designated hazardous waste containers in

accordance with institutional and local regulations.

Hazard Mitigation Pathway
The following diagram illustrates the logical pathway for mitigating the primary hazard

associated with 2,2,3,3,3-Pentafluoropropylamine hydrochloride, which is its corrosive

nature.
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Hazard:
Causes severe skin burns and eye damage (H314)

Mitigation Strategy

Engineering Controls:
Use in a chemical fume hood

Safe Handling Achieved

Administrative Controls:
Follow Standard Operating Procedures (SOPs)

Personal Protective Equipment (PPE):
Wear gloves, goggles, face shield, lab coat

Click to download full resolution via product page

Figure 2: Hazard mitigation pathway for corrosive properties.

To cite this document: BenchChem. [2,2,3,3,3-Pentafluoropropylamine hydrochloride safety
data sheet (SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049298#2-2-3-3-3-pentafluoropropylamine-
hydrochloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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